![molecular formula C31H50O9 B1243172 [(4E)-7,10-dihydroxy-2-[(2E,4E)-7-hydroxy-7-[3-(3-methoxypentan-2-yl)oxiran-2-yl]-6-methylhepta-2,4-dien-2-yl]-3,7-dimethyl-12-oxo-1-oxacyclododec-4-en-6-yl] acetate](/img/structure/B1243172.png)
[(4E)-7,10-dihydroxy-2-[(2E,4E)-7-hydroxy-7-[3-(3-methoxypentan-2-yl)oxiran-2-yl]-6-methylhepta-2,4-dien-2-yl]-3,7-dimethyl-12-oxo-1-oxacyclododec-4-en-6-yl] acetate
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Overview
Description
[(4E)-7,10-dihydroxy-2-[(2E,4E)-7-hydroxy-7-[3-(3-methoxypentan-2-yl)oxiran-2-yl]-6-methylhepta-2,4-dien-2-yl]-3,7-dimethyl-12-oxo-1-oxacyclododec-4-en-6-yl] acetate is a natural product found in Streptomyces hygroscopicus with data available.
Scientific Research Applications
Diels-Alder Reactivity
The compound shows interesting properties in the context of Diels-Alder reactions, a key method in organic synthesis. Ancerewicz, Vogel, and Schenk (1996) demonstrated the utility of similar compounds in Diels-Alder reactions, emphasizing the potential of these compounds in complex organic syntheses (Ancerewicz, Vogel, & Schenk, 1996).
Antifungal Properties
Khayyat and Sameeh (2017) studied derivatives of geranyl acetate, a compound structurally related to the one , and found them to exhibit significant antifungal action. This suggests potential applications of (4E)-7,10-dihydroxy-2... acetate in developing antifungal agents (Khayyat & Sameeh, 2017).
Synthesis of Complex Molecules
Rozek et al. (2001) demonstrated a complex synthetic route to create molecules with significant bioactivity. Their work illustrates the potential of using compounds like (4E)-7,10-dihydroxy-2... acetate in the synthesis of bioactive molecules, especially in the context of anticancer research (Rozek et al., 2001).
Properties
Molecular Formula |
C31H50O9 |
---|---|
Molecular Weight |
566.7 g/mol |
IUPAC Name |
[(4E)-7,10-dihydroxy-2-[(2E,4E)-7-hydroxy-7-[3-(3-methoxypentan-2-yl)oxiran-2-yl]-6-methylhepta-2,4-dien-2-yl]-3,7-dimethyl-12-oxo-1-oxacyclododec-4-en-6-yl] acetate |
InChI |
InChI=1S/C31H50O9/c1-9-24(37-8)21(5)29-30(40-29)27(35)18(2)11-10-12-19(3)28-20(4)13-14-25(38-22(6)32)31(7,36)16-15-23(33)17-26(34)39-28/h10-14,18,20-21,23-25,27-30,33,35-36H,9,15-17H2,1-8H3/b11-10+,14-13+,19-12+ |
InChI Key |
LDCZLUDGHYDTHV-FPZDJJGISA-N |
Isomeric SMILES |
CCC(C(C)C1C(O1)C(C(C)/C=C/C=C(\C)/C2C(/C=C/C(C(CCC(CC(=O)O2)O)(C)O)OC(=O)C)C)O)OC |
Canonical SMILES |
CCC(C(C)C1C(O1)C(C(C)C=CC=C(C)C2C(C=CC(C(CCC(CC(=O)O2)O)(C)O)OC(=O)C)C)O)OC |
synonyms |
FD 895 FD-895 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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